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Compound of Interest

Compound Name: (10Z2,13Z)-Nonadecadienoyl-CoA

Cat. No.: B15546084

Essential Safety and Handling Guide for
(10Z,13Z)-Nonadecadienoyl-CoA

(10Z,13Z)-Nonadecadienoyl-CoA is a specialized biochemical reagent for research use only.
[1] A specific Safety Data Sheet (SDS) is not readily available for this compound. The following
guidance is based on standard laboratory practices for handling similar long-chain fatty acyl-
CoA molecules. Researchers should always consult their institution's safety office and perform
a risk assessment before handling any new chemical.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent skin and eye contact. The necessary equipment
is outlined below.
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PPE Category

Item

Specification

Eye Protection

Safety Glasses

Must be worn at all times in the

laboratory.

Face Shield

Recommended when handling
larger quantities or if there is a

splash hazard.

Hand Protection

Disposable Gloves

Chemical-resistant nitrile or
latex gloves are suitable for

handling small quantities.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect against minor

spills.

Handling and Operations

(10Z,13Z)-Nonadecadienoyl-CoA should be handled in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

Workflow for Handling (10Z,13Z)-Nonadecadienoyl-CoA:
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Preparation
- Don appropriate PPE
- Work in a fume hood

Weighing
- Use a calibrated microbalance
- Handle with care to avoid creating dust

Solubilization

- Use appropriate buffer or solvent
- Vortex gently to mix

Experimental Use
- Add to reaction mixture as per protocol

After completion

Cleanup
- Decontaminate work surfaces
- Dispose of waste properly

Click to download full resolution via product page

Standard laboratory workflow for handling biochemical reagents.

Storage and Disposal

Proper storage is crucial to maintain the integrity of the compound, and appropriate disposal is
necessary to ensure laboratory and environmental safety.
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Aspect Procedure

Store in a freezer upon receipt, following the

Storage ) ]
supplier's recommendations.[2]
Dispose of unused material and contaminated
waste in accordance with local, state, and
Disposal federal regulations. Consult your institution's

environmental health and safety office for

specific guidance.

Experimental Protocols

While specific experimental protocols will vary, the general steps for preparing a stock solution

are as follows:

o Equilibration: Allow the vial of (10Z,13Z)-Nonadecadienoyl-CoA to equilibrate to room
temperature before opening to prevent condensation.

» Solubilization: Add the desired solvent or buffer to the vial. The choice of solvent will depend

on the experimental requirements.
» Mixing: Gently vortex or pipette to ensure the compound is fully dissolved.

 Aliquoting: Aliquot the solution into smaller volumes for single-use to avoid repeated freeze-

thaw cycles.
o Storage of Solution: Store the aliquoted solutions at -20°C or -80°C.

Signaling Pathways and Logical Relationships

Acyl-CoA molecules are central to lipid metabolism, serving as substrates for both energy
production and the synthesis of complex lipids.[3][4]

Metabolic Fate of Acyl-CoA:
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Activation of fatty acids to Acyl-CoAs for metabolic processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (10Z,132)-
Nonadecadienoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546084#personal-protective-equipment-for-
handling-10z-13z-nonadecadienoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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